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molecular formula C7H2ClF3N2O4 B147460 4-Chloro-3,5-dinitrobenzotrifluoride CAS No. 393-75-9

4-Chloro-3,5-dinitrobenzotrifluoride

Cat. No. B147460
CAS RN: 393-75-9
M. Wt: 270.55 g/mol
InChI Key: HFHAVERNVFNSHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04096195

Procedure details

dinitrating said 4-chloro-3-nitrobenzotrifluoride organic layer with a fresh acid mixture of nitric acid, sulfur trioxide, and sulfuric acid to form 4-chloro-3,5-dinitrobenzotrifluoride product, and a partially spent acid mixture containing a portion of said product dissolved therein, said fresh acid mixture containing sufficient nitric acid to effect said nitration and to provide for said mononitration upon recycling of said partially spent acid mixture back to step (a),
Name
4-chloro-3-nitrobenzotrifluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
nitric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfur trioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-chloro-3,5-dinitrobenzotrifluoride

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13].[N+:15]([O-])([OH:17])=[O:16].S(=O)(=O)=O.S(=O)(=O)(O)O>>[Cl:1][C:2]1[C:7]([N+:15]([O-:17])=[O:16])=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13]

Inputs

Step One
Name
4-chloro-3-nitrobenzotrifluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]
Step Two
Name
nitric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)(O)[O-]
Name
sulfur trioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)=O
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-chloro-3,5-dinitrobenzotrifluoride
Type
product
Smiles
ClC1=C(C=C(C=C1[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.